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Cat. No.: B585851

Get Quote

Indole-3-acetic acid (IAA) is a cornerstone molecule, recognized both as the most abundant

natural plant hormone (auxin) governing plant growth and as a "privileged scaffold" in medicinal

chemistry.[1] Its inherent biological activity and versatile structure make it an ideal starting point

for the design of novel therapeutic agents and agrochemicals.[2] The functional diversity of IAA

derivatives is largely dictated by the nature and position of substituents on the indole ring.

Modifications, particularly at the 4-position, can dramatically alter the molecule's electronic

properties, steric profile, and metabolic stability, leading to profound changes in biological

activity.[3][4]

While derivatives such as 4-chloro-IAA (4-Cl-IAA) and 4-trifluoromethyl-IAA (4-CF3-IAA) have

been investigated for their potent auxin and herbicidal activities, the 4-cyano derivative remains

a comparatively unexplored entity.[3] The cyano (-CN) group is a potent electron-withdrawing

group and a hydrogen bond acceptor, making it a unique functional handle for modulating

molecular interactions.

This guide, authored from the perspective of a Senior Application Scientist, provides a

comprehensive comparative analysis of 4-cyanoindole-3-acetic acid in the context of its better-
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understood methyl, chloro, and trifluoromethyl analogs. We will synthesize existing data to

project the potential bioactivities of the 4-cyano derivative, detail robust synthetic and analytical

protocols, and explore the underlying structure-activity relationships (SAR) that drive their

performance.

Synthetic Strategy: A Generalized Pathway to 4-
Substituted Indole-3-Acetic Acids
The synthesis of 4-substituted IAA derivatives is a well-established process, often commencing

with a correspondingly substituted nitrotoluene. The Leimgruber-Batcho indole synthesis is a

particularly efficient and versatile method. The rationale for this choice lies in its use of readily

available starting materials and its tolerance for a variety of functional groups on the aromatic

ring.

The general workflow involves the formation of an enamine from the substituted nitrotoluene,

followed by reductive cyclization to form the indole ring. The acetic acid side chain is then

typically introduced via alkylation at the 3-position.
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Step 1: Enamine Formation

Step 2: Reductive Cyclization

Step 3: Side Chain Introduction
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Caption: Generalized Leimgruber-Batcho synthesis workflow for 4-substituted indole-3-acetic

acids.

Comparative Analysis of Biological Activity
The substituent at the 4-position critically influences the biological effects of the IAA molecule.

By comparing known derivatives, we can build a predictive framework for the properties of 4-

cyano-IAA.

Plant Growth Regulation (Auxin & Herbicidal Activity)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b585851/docs?utm_src=pdf-body-img#introduction-the-indole-3-acetic-acid-scaffold-as-a-privileged-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IAA and its analogs exert their effects by binding to receptor proteins like Transport Inhibitor

Response 1 (TIR1), initiating a signaling cascade that alters gene expression.[5] The strength

of this interaction is highly dependent on the substituent at the 4-position.

Derivative Substituent
Electronic
Effect

Observed
Activity

Reference

4-CH₃-IAA -CH₃ (Methyl)
Weakly Electron-

Donating

Weak root

promotion,

strong hypocotyl

growth inhibition.

[3]

4-Cl-IAA -Cl (Chloro)

Electron-

Withdrawing,

Halogen

Potent auxin

activity, stronger

than native IAA;

used as a

herbicide.

[4][6]

4-CF₃-IAA
-CF₃

(Trifluoromethyl)

Strongly

Electron-

Withdrawing

Strong root

formation-

promoting

activity,

exceeding many

standards.

[3]

4-CN-IAA

(Predicted)
-CN (Cyano)

Strongly

Electron-

Withdrawing

Predicted to

have high

auxin/herbicidal

activity,

potentially similar

to or exceeding

4-CF₃-IAA due to

strong electronic

pull.

N/A

Analysis & Causality: The data clearly indicates that strong electron-withdrawing groups at the

4-position, such as -Cl and -CF₃, enhance auxin-like activity.[3][4] This is likely because these

groups increase the acidity of the N-H proton of the indole ring and alter the electronic

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9360422/
https://pubmed.ncbi.nlm.nih.gov/18685200/
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://www.researchgate.net/publication/12486630_Synthesis_and_Biological_Activities_of_4-Chloroindole-3-acetic_Acid_and_Its_Esters
https://pubmed.ncbi.nlm.nih.gov/18685200/
https://pubmed.ncbi.nlm.nih.gov/18685200/
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


distribution of the molecule, potentially leading to a more favorable interaction with the auxin

receptor binding pocket. Given that the cyano group (-CN) is also a powerful electron-

withdrawing substituent, it is highly probable that 4-cyanoindole-3-acetic acid would exhibit

potent, if not superior, auxin and herbicidal properties. Its synthesis and evaluation are

therefore a logical next step in the development of new plant growth regulators.

Anticancer Potential via Oxidative Activation
A fascinating application of IAA derivatives is in targeted cancer therapy. The core principle is

the oxidative activation of the IAA molecule by horseradish peroxidase (HRP) into a cytotoxic

species, specifically the 3-methylene-2-oxindole radical.[7][8] This radical can induce lipid

peroxidation and form adducts with DNA, leading to apoptosis. This strategy is particularly

promising for gene-directed enzyme prodrug therapy (GDEPT), where HRP is expressed

specifically in tumor cells, ensuring localized activation of the non-toxic IAA prodrug.

Indole-3-Acetic Acid
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Cytotoxic Radical
(3-methylene-2-oxindole)

Oxidative
Decarboxylation

Horseradish Peroxidase
(HRP)

Cancer Cell

Induces Damage
(DNA Adducts, Lipid Peroxidation)

Apoptosis / Cell Death

Click to download full resolution via product page

Caption: Oxidative activation pathway of IAA prodrugs in targeted cancer therapy.

Structure-Activity Relationship: The susceptibility of an IAA derivative to HRP-mediated

oxidation is key to its efficacy as a prodrug. Electron-withdrawing substituents can influence the

redox potential of the indole ring, potentially modulating the rate of radical formation. The

strong electron-withdrawing nature of the 4-cyano group could enhance the rate of oxidative

activation, making 4-cyano-IAA a compelling candidate for GDEPT applications. Experimental

validation is required to confirm this hypothesis. Numerous indole derivatives have shown

promise as anticancer agents, underscoring the therapeutic potential of this scaffold.[2][8][9]

Detailed Experimental Protocols
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To ensure reproducibility and trustworthiness, the following are detailed protocols for key

bioassays. These protocols include self-validating steps, such as positive and negative

controls, to ensure the reliability of the results.

Protocol 1: Avena Coleoptile Elongation Bioassay
(Auxin Activity)
This classic bioassay provides a reliable, quantitative measure of auxin-like activity by

measuring the elongation of oat coleoptile segments.

Preparation:

Germinate Avena sativa (oat) seeds in the dark for 72 hours at 25°C.

Under a dim green light, select uniform seedlings and excise 10 mm segments from the

coleoptiles, 3 mm below the tip.

Prepare test solutions of 4-substituted IAA derivatives (e.g., 10⁻⁷ to 10⁻³ M) in a

phosphate buffer (pH 6.0) containing 2% sucrose. Use native IAA as a positive control and

buffer alone as a negative control.

Incubation:

Randomly distribute 10 coleoptile segments into sterile petri dishes containing 10 mL of

each test solution.

Incubate the dishes in the dark at 25°C for 24 hours on a slow shaker.

Measurement & Analysis:

After incubation, use a digital caliper or image analysis software to measure the final

length of each coleoptile segment.

Calculate the percentage elongation relative to the initial length.

Plot the percentage elongation against the logarithm of the molar concentration to

generate a dose-response curve and determine the optimal concentration for each
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derivative. The causality is direct: greater elongation signifies higher auxin activity.

Protocol 2: MTT Assay for In Vitro Cytotoxicity
(Anticancer Activity)
This colorimetric assay is a standard method for assessing the metabolic activity of cells, which

serves as a proxy for cell viability and proliferation.

Cell Culture:

Seed a human cancer cell line (e.g., HeLa or A549) in a 96-well plate at a density of 5,000

cells/well. Allow cells to adhere by incubating for 24 hours at 37°C, 5% CO₂.

Treatment:

Prepare serial dilutions of the 4-substituted IAA derivatives in the cell culture medium.

For oxidative activation studies, add a non-toxic concentration of HRP (e.g., 2 µg/mL) to

the wells immediately before adding the IAA derivatives.

Controls:

Negative Control: Cells with medium only.

Vehicle Control: Cells with HRP only.

Positive Control: Cells treated with a known cytotoxic drug (e.g., Doxorubicin).

Incubate the plate for 48-72 hours.

MTT Addition and Measurement:

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable

cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple

formazan crystals.

Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.
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Measure the absorbance at 570 nm using a microplate reader.

Analysis:

Calculate cell viability as a percentage relative to the negative control.

Plot viability against drug concentration to determine the IC₅₀ (the concentration at which

50% of cells are inhibited). A lower IC₅₀ value indicates higher cytotoxic potency.

Conclusion and Future Directions
This comparative guide consolidates the established knowledge of 4-substituted indole-3-acetic

acid derivatives to build a strong, evidence-based case for the investigation of 4-cyanoindole-3-

acetic acid.

Synthesis & Characterization: The immediate priority is the chemical synthesis and full

analytical characterization (NMR, HRMS, IR) of high-purity 4-cyano-IAA.

Biological Evaluation: The synthesized compound must be evaluated in the auxin, herbicidal,

and anticancer assays detailed above to quantitatively determine its activity profile relative to

its -CH₃, -Cl, and -CF₃ counterparts.

Mechanism of Action: Should potent anticancer activity be confirmed, further studies into its

precise mechanism, including its rate of oxidative activation and its effects on the cell cycle

and DNA integrity, would be warranted.

The analysis strongly suggests that the 4-cyano substituent has the potential to confer potent

and potentially novel biological activities to the IAA scaffold. Its exploration is a logical and

promising step forward in both agricultural and medicinal chemistry.

References
Katayama, M., et al. (1995). Synthesis and biological activities of 4-trifluoromethylindole-3-

acetic acid: a new fluorinated indole auxin. Bioscience, Biotechnology, and Biochemistry,

59(3), 533-534. Available from: [Link]

Zeng, Q., et al. (2023). Structure–Activity Relationships of Cyano-substituted Indole

Derivatives as Ligands for α-Synuclein Aggregates. ACS Medicinal Chemistry Letters,

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7766209/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14(10), 1467-1471. Available from: [Link]

Zeng, Q., et al. (2023). Structure-Activity Relationships of Cyano-substituted Indole

Derivatives as Ligands for α-Synuclein Aggregates. ACS Medicinal Chemistry Letters.

Available from: [Link]

Katayama, M., et al. (2000). Synthesis and Biological Activities of 4-chloroindole-3-acetic

Acid and Its Esters. Bioscience, Biotechnology, and Biochemistry, 64(4), 808-814. Available

from: [Link]

Li, J., et al. (2023). Synthesis and biological assessment of indole derivatives containing

penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells.

Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 216-228. Available from: [Link]

Katayama, M. (2000). Synthesis and Biological Activities of 4-Chloroindole-3-acetic Acid and

Its Esters. ResearchGate. Available from: [Link]

ResearchGate. (n.d.). Synthesis of 3-cyanoacetyl indole derivatives 1. Available from: [Link]

Health Canada. (2016). 4-Chloroindole-3-Acetic Acid. Pest Management Regulatory Agency.

Available from: [Link]

Du, Y., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid

derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Plant Science,

13, 951664. Available from: [Link]

Von Schlichtegroll, A., et al. (1978). [Chemical structure and anti-inflammatory activity in the

group of substituted indole-3-acetic acids (author's transl)]. Arzneimittel-Forschung, 28(9),

1589-1600. Available from: [Link]

Fu, S., et al. (2023). Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in

Microorganisms. International Journal of Molecular Sciences, 24(16), 12760. Available from:

[Link]

Folkes, L. K., & Wardman, P. (2001). Oxidative activation of indole-3-acetic acids to cytotoxic

species- a potential new role for plant auxins in cancer therapy. Biochemical Pharmacology,

61(2), 129-136. Available from: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10577886/
https://pubmed.ncbi.nlm.nih.gov/37849556/
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9835706/
https://www.researchgate.net/publication/12390979_Synthesis_and_Biological_Activities_of_4-Chloroindole-3-acetic_Acid_and_Its_Esters
https://www.researchgate.net/figure/Synthesis-of-3-cyanoacetyl-indole-derivatives-1_fig1_319207865
https://www.canada.ca/en/health-canada/services/consumer-product-safety/pesticides-pest-management/public/consultations/proposed-registration-decisions/2016/4-chloroindole-3-acetic-acid/document.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9329712/
https://pubmed.ncbi.nlm.nih.gov/582528/
https://www.mdpi.com/1422-0067/24/16/12760
https://pubmed.ncbi.nlm.nih.gov/11163327/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bakr, R. B., et al. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and

applications: a recent update. RSC Advances, 13(32), 22295-22320. Available from: [Link]

Karatas, M. O., et al. (2021). Antimicrobial Activities of New Indole Derivatives Containing

1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. Infectious Diseases and Clinical

Microbiology. Available from: [Link]

Renz, S., et al. (2015). The antimicrobial effect of acetic acid--an alternative to common local

antiseptics? Burns, 41(1), 1045-1050. Available from: [Link]

Snyder, H. R., & Pilgrim, F. J. (1953). Indole-3-acetic Acid. Organic Syntheses, 33, 43.

Available from: [Link]

Al-Ostath, R. A., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug

Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–

2024). Molecules, 29(8), 1849. Available from: [Link]

El-Tayyeeb, M., et al. (2015). Design, synthesis and anticancer activity of new 3-cyano-2

(1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives. Oriental Journal of Chemistry,

31(2), 849-858. Available from: [Link]

Al-Obaydi, J. K. M., & Al-Rikabi, A. K. A. (2020). Synthesis, Characterization and

Antibacterial Activity Evaluation of New Indole-Based Derivatives. Iraqi Journal of

Pharmaceutical Sciences, 29(1), 10-18. Available from: [Link]

Pasan, C., et al. (2024). Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target

Bacterial Membranes and Are Antibiotic Potentiators. Biomolecules, 14(3), 261. Available

from: [Link]

Al-Abbasi, F. A., et al. (2024). Indole-3-acetic acid and chenodeoxycholic acid attenuate

TLR4/NF-κB signaling and endoplasmic reticulum stress in valproic acid-induced

neurotoxicity. Frontiers in Pharmacology, 15, 1370217. Available from: [Link]

Folkes, L. K., & Wardman, P. (2001). Oxidative activation of indole-3-acetic acids to cytotoxic

species - A potential new role for plant auxins in cancer therapy. ResearchGate. Available

from: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra02891d
https://www.idcmjournal.org/en/antimicrobial-activities-of-new-indole-derivatives-containing-1-2-4-triazole-1-3-4-thiadiazole-and-carbothioamide-15886
https://pubmed.ncbi.nlm.nih.gov/25732233/
http://www.orgsyn.org/demo.aspx?prep=cv4p0544
https://www.mdpi.com/1420-3049/29/8/1849
http://www.orientjchem.org/vol31no2/design-synthesis-and-anticancer-activity-of-new-3-cyano-2-1h-pyridone-and-3-cyanopyridine-2-1h-thione-derivatives/
https://ijps.uobaghdad.edu.iq/index.php/ijps/article/view/525
https://www.mdpi.com/2218-273X/14/3/261
https://www.frontiersin.org/articles/10.3389/fphar.2024.1370217/full
https://www.researchgate.net/publication/12170369_Oxidative_activation_of_indole-3-acetic_acids_to_cytotoxic_species-_A_potential_new_role_for_plant_auxins_in_cancer_therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liu, Y., et al. (2023). Design, synthesis, and anti-inflammatory activity of indole-2-formamide

benzimidazole[2,1-b]thiazole derivatives. RSC Medicinal Chemistry, 14(11), 2216-2226.

Available from: [Link]

Garg, V. K., & Paliwal, S. K. (2011). Anti-Inflammatory Activity of Aqueous Extract of

Cynodon dactylon. International Journal of Pharmacology, 7(3), 370-375. Available from:

[Link]

Ramalho, J. R., et al. (2023). Anti-Inflammatory Activity of N′-(3-(1H-indol-3-

yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway.

Pharmaceuticals, 16(12), 1668. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in Microorganisms
[mdpi.com]

2. mdpi.com [mdpi.com]

3. Synthesis and biological activities of 4-trifluoromethylindole-3-acetic acid: a new
fluorinated indole auxin - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Synthesis and biological activities of 4-chloroindole-3-acetic acid and its esters - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as
potential transport inhibitor response 1 antagonists - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Oxidative activation of indole-3-acetic acids to cytotoxic species- a potential new role for
plant auxins in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Synthesis and biological assessment of indole derivatives containing penta-heterocycles
scaffold as novel anticancer agents towards A549 and K562 cells - PMC

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/MD/D3MD00511G
https://scialert.net/abstract/?doi=ijp.2011.370.375
https://www.mdpi.com/1424-8247/16/12/1668
https://www.benchchem.com/product/b585851?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2076-2607/11/8/2077
https://www.mdpi.com/2076-2607/11/8/2077
https://www.mdpi.com/1420-3049/29/19/4770
https://pubmed.ncbi.nlm.nih.gov/18685200/
https://pubmed.ncbi.nlm.nih.gov/18685200/
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9360422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9360422/
https://www.researchgate.net/publication/12486630_Synthesis_and_Biological_Activities_of_4-Chloroindole-3-acetic_Acid_and_Its_Esters
https://pubmed.ncbi.nlm.nih.gov/11163327/
https://pubmed.ncbi.nlm.nih.gov/11163327/
https://www.researchgate.net/publication/12167208_Oxidative_activation_of_indole-3-acetic_acids_to_cytotoxic_species_-_A_potential_new_role_for_plant_auxins_in_cancer_therapy
https://pmc.ncbi.nlm.nih.gov/articles/PMC9848270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9848270/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Indole-3-Acetic Acid Scaffold as a
Privileged Structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585851/docs#introduction-the-indole-3-acetic-acid-
scaffold-as-a-privileged-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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